Titanium, tris(6-hydroxyhexanoato-kappaO)(2-propanolato)-, (T-4)-

Catalog No.
S14319432
CAS No.
68443-44-7
M.F
C21H40O10Ti
M. Wt
500.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Titanium, tris(6-hydroxyhexanoato-kappaO)(2-propan...

CAS Number

68443-44-7

Product Name

Titanium, tris(6-hydroxyhexanoato-kappaO)(2-propanolato)-, (T-4)-

IUPAC Name

6-hydroxyhexanoate;propan-2-olate;titanium(4+)

Molecular Formula

C21H40O10Ti

Molecular Weight

500.4 g/mol

InChI

InChI=1S/3C6H12O3.C3H7O.Ti/c3*7-5-3-1-2-4-6(8)9;1-3(2)4;/h3*7H,1-5H2,(H,8,9);3H,1-2H3;/q;;;-1;+4/p-3

InChI Key

VOFNAGSDGRGWKU-UHFFFAOYSA-K

Canonical SMILES

CC(C)[O-].C(CCC(=O)[O-])CCO.C(CCC(=O)[O-])CCO.C(CCC(=O)[O-])CCO.[Ti+4]

Titanium, tris(6-hydroxyhexanoato-kappaO)(2-propanolato)-, also known as Isopropyl tri(6-hydroxycaproyl) titanate, is an organometallic compound that features titanium as its central metal atom coordinated by three 6-hydroxyhexanoate ligands and one 2-propanolato ligand. The compound is characterized by its unique structure, which combines the properties of titanium with organic functional groups, making it of interest in various fields such as catalysis and materials science. It typically appears as a viscous liquid or solid at room temperature and has applications in coatings and as a precursor for titanium-based materials.

, including:

  • Esterification: The hydroxyl groups can react with acids to form esters.
  • Hydrolysis: In the presence of water, the alkoxide groups can hydrolyze to release alcohol and form titanium hydroxide species.
  • Transesterification: The compound can undergo transesterification reactions with other alcohols, which can be useful in modifying its properties for specific applications.

These reactions allow for the modification of the compound's structure, enabling the synthesis of various derivatives.

Research on the biological activity of Titanium, tris(6-hydroxyhexanoato-kappaO)(2-propanolato)- indicates potential applications in biomedicine. Its organometallic nature may confer unique properties such as:

  • Antimicrobial Activity: Some studies suggest that titanium compounds exhibit antimicrobial properties, which could be beneficial in medical coatings or implants.
  • Biocompatibility: Due to its titanium backbone and organic ligands, this compound may demonstrate favorable biocompatibility for use in biomedical applications.

Further studies are necessary to fully understand its biological mechanisms and potential therapeutic uses.

The synthesis of Titanium, tris(6-hydroxyhexanoato-kappaO)(2-propanolato)- typically involves the following methods:

  • Direct Reaction: Titanium alkoxides can be reacted with 6-hydroxyhexanoic acid and isopropanol under controlled conditions to yield the desired tris(6-hydroxyhexanoato-kappaO)(2-propanolato)- complex.
  • Sol-gel Process: This method involves hydrolyzing titanium alkoxides in a solution containing organic ligands, leading to the formation of a gel that can be further processed to isolate the compound.

These methods allow for control over the stoichiometry and purity of the final product.

Titanium, tris(6-hydroxyhexanoato-kappaO)(2-propanolato)- has several notable applications:

  • Coatings: Used in protective coatings due to its adhesion properties and resistance to corrosion.
  • Catalysts: Serves as a catalyst or precursor in polymerization reactions and other organic transformations.
  • Biomedical

Interaction studies involving Titanium, tris(6-hydroxyhexanoato-kappaO)(2-propanolato)- focus on its compatibility with various substrates and its reactivity with biological molecules. Key findings include:

  • Metal-Ligand Interactions: The stability of the titanium-ligand bond influences its reactivity and potential applications in catalysis.
  • Biological Interactions: Investigations into how this compound interacts with cells or proteins are ongoing, aiming to elucidate its potential therapeutic roles.

Understanding these interactions is crucial for optimizing its use in practical applications.

Titanium, tris(6-hydroxyhexanoato-kappaO)(2-propanolato)- can be compared with other similar organometallic titanium compounds based on their structural features and applications. Here are some similar compounds:

Compound NameStructureKey Features
Titanium, tris(dioctyl phosphato-kappaO'')(2-propanolato)Contains dioctyl phosphato ligandsUsed in surface modification
Titanium, (octadecanoato-kappaO)tris(2-propanolato)Contains octadecanoate ligandsExhibits different solubility properties
Titanium, tris(2-methyl-2-propenoato-kappaO)(2-propanolato)Contains 2-methyl-2-propenoate ligandsKnown for polymerization applications

Uniqueness

Titanium, tris(6-hydroxyhexanoato-kappaO)(2-propanolato)- is unique due to its specific combination of hydroxyl and alkoxide functionalities that enhance its reactivity and potential applications in both industrial and biomedical fields. Its ability to form stable complexes with various substrates distinguishes it from other titanium compounds.

Hydrogen Bond Acceptor Count

10

Hydrogen Bond Donor Count

3

Exact Mass

500.2100881 g/mol

Monoisotopic Mass

500.2100881 g/mol

Heavy Atom Count

32

General Manufacturing Information

Titanium, tris(6-hydroxyhexanoato-.kappa.O)(2-propanolato)-, (T-4)-: INACTIVE

Dates

Modify: 2024-08-10

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